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Compound of Interest

Compound Name: Chlorine atom

Cat. No.: B1231483 Get Quote

Chlorine, a potent greenish-yellow gas and a clear amber liquid under pressure, is a powerful

oxidizer utilized in chemical manufacturing, bleaching, and water purification.[1] Due to its high

reactivity and toxicity, stringent safety protocols are paramount to protect laboratory and drug

development professionals. Inhalation of chlorine gas can cause severe respiratory irritation,

and high concentrations can be fatal.[2] Liquid chlorine can inflict chemical burns and frostbite

upon contact.[3][4][5] This guide provides essential safety information, operational plans, and

disposal protocols for personal protective equipment (PPE) when handling chlorine.

Exposure Limits and Respiratory Protection
Various governmental and professional organizations have established occupational exposure

limits for chlorine. Adherence to these limits is critical for personnel safety. The appropriate

level of respiratory protection is directly correlated with the ambient concentration of chlorine

gas.
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Organization
Exposure Limit
Type

Concentration
(ppm)

Required
Respiratory
Protection

OSHA
Permissible Exposure

Limit (PEL)
1 (Ceiling)

Not to be exceeded at

any time.[3]

NIOSH
Recommended

Exposure Limit (REL)

0.5 (15-minute

Ceiling)

Should not be

exceeded during any

15-minute work

period.[3][5]

NIOSH

Immediately

Dangerous to Life or

Health (IDLH)

10

Level A or B protection

required.[5] Any self-

contained breathing

apparatus (SCBA)

with a full facepiece

operated in a

pressure-demand or

other positive-

pressure mode.[4]

ACGIH
Threshold Limit Value

(TLV-TWA)
0.5 (8-hour)

Time-weighted

average for a normal

8-hour workday.[3][5]

ACGIH
Short-Term Exposure

Limit (STEL)
1 (15-minute)

Not to be exceeded

for periods over 15

minutes.[3][5][6]

NIOSH APF=10 Up to 5 ppm -

Any chemical

cartridge respirator

with cartridges

approved for chlorine.

[1][4]

NIOSH APF=25 Up to 10 ppm - Any supplied-air

respirator operated in

a continuous-flow

mode.[4] A gas mask

with a canister for
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chlorine may be used

up to 10 ppm.[2]

APF = Assigned Protection Factor

Operational Plan: PPE Selection and Use
A systematic approach to PPE selection and use is crucial for minimizing chlorine exposure.

1. Hazard Assessment:

Before beginning any work, conduct a thorough risk assessment to determine the potential

for chlorine exposure (gas or liquid).

Evaluate the work area, ensuring it is well-ventilated.[7][8] Use gas detectors to monitor

chlorine levels if possible.[7]

Confirm the location and functionality of emergency equipment, including safety showers,

eyewash stations, and SCBAs.[7][8][9]

2. PPE Selection:

Respiratory Protection: Select a NIOSH-approved respirator based on the potential or

measured concentration of chlorine, as detailed in the table above.[1][7] For any situation

where equipment containing chlorine is being opened, air-supplied respiratory protection

must be worn.[2] For unknown concentrations, a self-contained breathing apparatus (SCBA)

is required.[2][10]

Eye and Face Protection: Wear tight-fitting, indirectly vented chemical safety goggles.[7][11]

A full-face shield worn over the goggles is necessary for tasks with a high risk of splashing.

[7][8][11]

Skin and Body Protection:

Gloves: Use chemical-resistant gloves made of Neoprene, Butyl rubber, or Nitrile.[2][7][11]

Avoid natural rubber and polyvinyl chloride.[1] Inspect gloves for integrity before each use.

[11]
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Clothing: Wear long-sleeved garments and chemical-resistant aprons or coveralls.[7][11]

For high-risk activities or unknown concentrations, a chemical-protective, full-body

encapsulating suit is necessary.[1]

Footwear: Closed-toe shoes are mandatory.[8] For significant liquid chlorine handling,

chemical-resistant boots are required.[2][11]

3. Donning and Doffing PPE:

Follow established procedures for putting on (donning) and taking off (doffing) PPE to

prevent cross-contamination.

The removal of contaminated PPE is as critical as its disposal; items should be removed in a

specific order (e.g., gloves, then gown, then mask) to avoid self-contamination.[12]

4. Work Procedure:

Handle chlorine cylinders with care, always securing them in an upright position.[1][7]

Use a proper hand truck for moving cylinders; never drag, roll, or drop them.[1][8]

When transferring chlorine, ensure all hoses, valves, and tanks are free from damage and

open valves slowly.[7]

Disposal Plan: Decontamination and Waste
Management
Proper decontamination and disposal of used PPE are critical to prevent the spread of

hazardous materials.[12][13]

1. Decontamination Line Setup:

A decontamination line, consisting of a series of stations, must be established before work

begins in a contaminated area (Hot Zone).[13][14]

The stations should be arranged in order of decreasing contamination to prevent cross-

contamination.[13][14]
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Decontamination personnel must wear appropriate PPE.[14]

2. Decontamination Procedure:

Initial Wash: At the first station, personnel undergo a thorough wash and rinse with water to

remove gross contamination from the outer layers of PPE.[14]

Outer Layer Removal: Following the initial rinse, remove the most heavily contaminated

items first, such as outer gloves and boots. These should be placed in designated, labeled

containers.[13]

Inner Layer Removal: Proceed to remove inner layers of PPE, taking care to avoid contact

with contaminated surfaces.

Respirator Removal: The respirator is typically the last item to be removed after leaving the

contaminated area.

Personal Hygiene: After all PPE is removed, thoroughly wash hands, forearms, and face with

soap and water.[6]

3. Disposal of Contaminated PPE:

Hazardous Waste Identification: PPE contaminated with chlorine is considered hazardous

waste.[12]

Segregation and Containment:

Segregate all contaminated PPE from general waste.[12]

Place items in closable, leak-proof, and puncture-resistant containers.[12]

Clearly label the containers as "Hazardous Waste" and specify the contaminant (Chlorine).

[12]

Final Disposal:

Clothing and equipment that cannot be fully decontaminated must be disposed of safely.

[13][14]
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Use a licensed hazardous waste management company for the collection, transport, and

final disposal of the contaminated PPE.[12] This ensures compliance with EPA and local

regulations.
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Caption: Workflow for safe handling of chlorine, from initial hazard assessment to final PPE

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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